3-(4-methoxybenzyl)-1-(2-(4-methoxyphenyl)-2-oxoethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 3-[(4-methoxyphenyl)methyl]-1-[2-(4-methoxyphenyl)-2-oxoethyl]pyrido[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C24H21N3O5/c1-31-18-9-5-16(6-10-18)14-27-23(29)22-20(4-3-13-25-22)26(24(27)30)15-21(28)17-7-11-19(32-2)12-8-17/h3-13H,14-15H2,1-2H3
• InChI Key: NQWIBLIDFSCKHX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(=O)C3=C(C=CC=N3)N(C2=O)CC(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C24H21N3O5
• Molecular Weight: 431.4 g/mol
• CAS No.: 923677-26-3

Description

3-(4-methoxybenzyl)-1-(2-(4-methoxyphenyl)-2-oxoethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C24H21N3O5 and its molecular weight is 431.448. The purity is usually 95%.
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Scientific Research Applications

Molecular Structures and Crystallography

• Various pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione derivatives have been studied for their molecular structures and crystallography. These compounds, including those with methoxyphenyl groups, exhibit interesting hydrogen bonding and pi-pi stacking interactions, which are significant in the study of crystal structures (Trilleras, Quiroga, Cobo, Hursthouse, & Glidewell, 2009).

Synthetic Chemistry and Novel Derivatives

• Research in synthetic chemistry has led to the development of novel 2,4-disubstituted pyrido[3,2-e][1,4]diazepin-5-ones and pyrido[2,3-e][1,4]diazepin-5-ones derivatives, using ethyl 2-(4-methoxybenzylamino)acetate as a precursor. This synthesis contributes to expanding the library of pyrido-diazepines (El Bouakher, Prié, Aadil, Akssira, & Viaud-Massuard, 2013).

Heterocyclic Chemistry

• Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones play a significant role in heterocyclic chemistry. They are involved in various syntheses and structural characterizations, contributing to the understanding of heterocyclic compound properties (Gelling & Wibberley, 1969).

Pharmacological Research

• In pharmacological research, derivatives of pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones have been explored for their potential in urease inhibition. This indicates their relevance in the development of therapeutic agents (Rauf et al., 2010).

Organic Chemistry and Functionalization

• In the field of organic chemistry, functionalized pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones have been synthesized. These compounds have potential applications in the development of new organic materials and pharmaceuticals (Ashraf et al., 2019).

Bioorganic and Medicinal Chemistry

• Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones are also significant in bioorganic and medicinal chemistry. They have been used to study absorption, distribution, metabolism, and excretion (ADME) properties, contributing to drug development and pharmacokinetics (Jatczak et al., 2014).